5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-N-(4-(trifluoromethoxy)benzyl)pyrimidin-4-amine

• IUPAC Name: 5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)-N-[[4-(trifluoromethoxy)phenyl]methyl]pyrimidin-4-amine
• InChI: InChI=1S/C18H12F3N5O2S/c19-18(20,21)27-12-5-3-11(4-6-12)8-23-15-13(9-22-10-24-15)17-25-16(26-28-17)14-2-1-7-29-14/h1-7,9-10H,8H2,(H,22,23,24)
• InChI Key: UAMTWDCVVNAPGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NOC(=N2)C3=CN=CN=C3NCC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C18H12F3N5O2S
• Molecular Weight: 419.4 g/mol

Description

5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-N-(4-(trifluoromethoxy)benzyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C18H12F3N5O2S and its molecular weight is 419.38. The purity is usually 95%.
BenchChem offers high-quality 5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-N-(4-(trifluoromethoxy)benzyl)pyrimidin-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-N-(4-(trifluoromethoxy)benzyl)pyrimidin-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Potential

Synthetic Pathways and Derivatives : Research has delved into the synthesis of pyrimidine-linked heterocyclic compounds, including those involving 1,3,4-oxadiazole and thiophene derivatives. These compounds are synthesized using techniques like microwave irradiative cyclocondensation, which offers a rapid and efficient method for creating complex heterocyclic structures with potential biological activities (Deohate & Palaspagar, 2020).

Antioxidant Activity : The antioxidant properties of 1,3,4-oxadiazole tagged thieno[2,3-d]pyrimidine derivatives have been explored. These compounds show significant radical scavenging activities, suggesting potential applications in mitigating oxidative stress-related conditions (Kotaiah et al., 2012).

Antimicrobial Activities : Various synthesized heterocyclic compounds, including those with 1,2,4-triazole and 1,3,4-thiadiazole structures, have been evaluated for their antimicrobial properties. These studies reveal that certain derivatives exhibit promising activity against a range of microbial strains, underscoring their potential in developing new antimicrobial agents (Bayrak et al., 2009).

Herbicidal and Pesticidal Applications : Some derivatives have been investigated for their herbicidal and pesticidal activities. The design and synthesis of such compounds involve incorporating specific functional groups that enhance their effectiveness against certain pests and weeds, suggesting their utility in agricultural applications (Liu et al., 2021).

Anticancer Potential : The anticancer activities of synthesized compounds, particularly those involving 1,3,4-oxadiazoles, 1,3,4-thiadiazoles, and 1,2,4-triazoles, have been assessed. Some compounds demonstrate significant cytotoxicity against various cancer cell lines, highlighting their potential in cancer therapy (Abdo & Kamel, 2015).